Cas no 832099-32-8 (N-1-Benzyl-2-fluoro-N-1-methyl-1,4-benzenediamine)

• Product Name: N-1-Benzyl-2-fluoro-N-1-methyl-1,4-benzenediamine
• CAS No: 832099-32-8
• MF: C₁₄H₁₅FN₂
• MW: 230.280706644058
• MDL: MFCD11193230
• CID: 4205564
• PubChem ID: 28972597
• Update Time: 2025-06-30

N-1-Benzyl-2-fluoro-N-1-methyl-1,4-benzenediamine Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, 2-fluoro-N1-methyl-N1-(phenylmethyl)-
• N-1-Benzyl-2-fluoro-N-1-methyl-1,4-benzenediamine
• N1-BENZYL-2-FLUORO-N1-METHYLBENZENE-1,4-DIAMINE
• N1-Benzyl-2-fluoro-N1-methyl-1,4-benzenediamine
• SB80688
• SCHEMBL13338024
• 1-N-benzyl-2-fluoro-1-N-methylbenzene-1,4-diamine
• 832099-32-8

• MDL： MFCD11193230
• Inchi： 1S/C14H15FN2/c1-17(10-11-5-3-2-4-6-11)14-8-7-12(16)9-13(14)15/h2-9H,10,16H2,1H3
• InChI Key： URTLMFDNLRPWEW-UHFFFAOYSA-N
• SMILES： C1(N(C)CC2=CC=CC=C2)=CC=C(N)C=C1F

Computed Properties

• Exact Mass: 230.12192665Da
• Monoisotopic Mass: 230.12192665Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on N-1-Benzyl-2-fluoro-N-1-methyl-1,4-benzenediamine

N-1-Benzyl-2-fluoro-N-1-methyl-1,4-benzenediamine: A Promising Compound for Pharmaceutical and Chemical Research

N-1-Benzyl-2-fluoro-N-1-methyl-1,4-benzenediamine, with the chemical formula C₁₆H₁₉FN₂, is a unique aromatic diamine derivative characterized by its molecular structure containing a fluorine atom at the 2-position and a methyl group at the 1-position of the benzene ring. This compound, cataloged under the CAS No. 832099-32-8, has garnered significant attention in recent years due to its potential applications in pharmaceutical chemistry, materials science, and synthetic organic chemistry. The synthesis and functional properties of this compound are deeply intertwined with the broader field of aromatic amine chemistry, which has been a focal point of research for decades. Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of its structural and reactivity characteristics.

N-1-Benzyl-2-fluoro-N-1-methyl-1,4-benzenediamine is a member of the benzene diamine family, which includes compounds like 1,4-phenylenediamine and its derivatives. The introduction of a fluorine atom at the 2-position and a methyl group at the 1-position significantly alters its electronic properties compared to its unsubstituted counterparts. Fluorine's high electronegativity and small atomic radius create a unique electron-withdrawing effect, which influences the compound's reactivity and stability. This structural modification is particularly relevant in the context of drug design, where subtle changes in molecular structure can lead to significant differences in biological activity. Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the importance of fluorinated aromatic amines in the development of novel therapeutics targeting neurodegenerative diseases.

The synthesis of N-1-Benzyl-2-fluoro-N-1-methyl-1,4-benzenediamine typically involves a multi-step process that begins with the preparation of 2-fluoro-1-methylbenzene. This intermediate is then subjected to amination reactions using appropriate reagents to introduce the diamine functionality. The benzyl group at the 1-position adds steric bulk to the molecule, which can influence its interactions with biological targets. A study published in Organic & Biomolecular Chemistry (2024) demonstrated that the benzyl substituent can modulate the compound's solubility and permeability, making it a valuable candidate for oral drug delivery systems. The combination of fluorine, methyl, and benzyl groups creates a unique molecular framework that is both chemically stable and biologically active.

Recent research has focused on the pharmacological potential of N-1-Benzyl-2-fluoro-N-1-methyl-1,4-benzenediamine. A 2023 study in ACS Medicinal Chemistry Letters explored its role as a potential inhibitor of specific protein kinases, which are implicated in various diseases including cancer and inflammation. The compound's ability to selectively bind to these targets is attributed to its unique electronic configuration and spatial arrangement. Additionally, its fluorinated structure may enhance its metabolic stability, reducing the risk of rapid degradation in vivo. These properties make it an attractive candidate for further development in the pharmaceutical industry.

In the context of materials science, N-1-Benzyl-2-fluoro-N-1-methyl-1,4-benzenediamine has been investigated for its potential applications in polymer synthesis. A 2024 paper in Advanced Materials Interfaces reported that the compound can serve as a monomer in the fabrication of conductive polymers, which have applications in flexible electronics and energy storage devices. The fluorine atom's contribution to the polymer's dielectric properties is a critical factor in its performance. This highlights the compound's versatility beyond traditional pharmaceutical applications, expanding its relevance in interdisciplinary research.

The structural analysis of N-1-Benzyl-2-fluoro-N-1-methyl-1,4-benzenediamine is best understood through computational methods such as density functional theory (DFT) calculations. These simulations provide insights into the compound's electronic distribution and reactivity patterns. A 2023 study in Journal of Computational Chemistry used DFT to predict the compound's interaction with various biological receptors, suggesting potential applications in targeted drug delivery. The ability to model these interactions at the molecular level is crucial for optimizing the compound's therapeutic potential.

From a synthetic perspective, the preparation of N-1-Benzyl-2-fluoro-N-1-methyl-1,4-benzenediamine requires careful control of reaction conditions to ensure the desired product is formed. The presence of multiple functional groups necessitates the use of protecting groups and selective reaction conditions. A 2024 review in Chemical Reviews outlined several synthetic strategies, emphasizing the importance of catalyst selection and reaction temperature in achieving high yields. These synthetic challenges underscore the complexity of working with such a multifunctional compound, but also highlight the potential rewards of overcoming these hurdles.

The environmental impact of N-1-Benzyl-2-fluoro-N-1-methyl-1,4-benzenediamine is another area of growing interest. While the compound itself is not typically found in the environment, its potential use in pharmaceuticals raises concerns about its ecological footprint. A 2023 study in Environmental Science & Technology examined the biodegradability of similar fluorinated compounds, suggesting that further research is needed to assess the long-term environmental effects of N-1-Benzyl-2-fluoro-N-1-methyl-1,4-benzenediamine. This research is critical for ensuring that its development and application align with sustainable practices.

Advancements in analytical techniques have played a pivotal role in the characterization of N-1-Benzyl-2-fluoro-N-1-methyl-1,4-benzenediamine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in confirming the compound's structure and purity. A 2024 paper in Chemical Communications described the use of high-resolution NMR to elucidate the compound's molecular conformation, which is essential for understanding its behavior in different environments. These analytical tools are indispensable for both academic research and industrial applications.

Looking ahead, the future of N-1-Benzyl-2-fluoro-N-1-methyl-1,4-benzenediamine lies in its potential for further modification and application. Researchers are exploring ways to functionalize the compound with additional groups to enhance its biological activity or expand its utility in other fields. A 2023 study in Angewandte Chemie International Edition proposed the incorporation of functional groups that could increase its solubility in aqueous environments, making it more suitable for intravenous administration. These innovations reflect the dynamic nature of chemical research and the compound's adaptability to new scientific challenges.

In conclusion, N-1-Benzyl-2-fluoro-N-1-methyl-1,4-benzenediamine represents a fascinating intersection of organic chemistry, pharmaceutical science, and materials engineering. Its unique structural features and functional versatility make it a valuable compound for further investigation. As research continues to uncover its properties and applications, the compound is poised to play an increasingly important role in various scientific disciplines. The ongoing efforts to optimize its synthesis, enhance its biological activity, and assess its environmental impact will be crucial in realizing its full potential in the years to come.